3-(But-2-ynyloxy)-4-difluoromethoxybenzaldehyde

• Molecular Formula: C12H10F2O3
• Molecular Weight: 240.20 g/mol
• IUPAC Name: 3-but-2-ynoxy-4-(difluoromethoxy)benzaldehyde
• InChI: InChI=1S/C12H10F2O3/c1-2-3-6-16-11-7-9(8-15)4-5-10(11)17-12(13)14/h4-5,7-8,12H,6H2,1H3
• InChI Key: YMIMKAHNQCJSPZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CCOC1=C(C=CC(=C1)C=O)OC(F)F

Description

3-(But-2-ynyloxy)-4-difluoromethoxybenzaldehyde is a useful research compound. Its molecular formula is C12H10F2O3 and its molecular weight is 240.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

But-2-ynyl bromide (0.29 mL, 3.4 mmol) was added to a suspension of 4-difluoromethoxy-3-hydroxybenzaldehyde (0.43 g, 2.3 mmol) and potassium carbonate (0.95 g, 6.9 mmol) in acetonitrile (5 mL). The suspension was heated to reflux for 16 h and then concentrated under reduced pressure. Water was added and the aqueous phase was extracted with EtOAc. The combined organic fractions were washed with water, brine, dried. The product was concentrated under reduced pressure providing 3-(but-2-ynyloxy)-4-difluoromethoxybenzaldehyde (0.53 g, 97%) as a yellow crystalline solid; mp 46-47° C.; δH (500 MHz, CDCl3) 1.86 (t, J=2.5 Hz, 3H, C≡CCH3), 4.81 (q, J=2.5 Hz, 2H, OCH2), 6.68 (t, J=72.0 Hz, 1H, CHF2), 7.33 (d, J5,6=8.0 Hz, 1H, H5), 7.50 (dd, J5,6=8.0, J2,6=2.0 Hz, 1H, H6), 7.63 (d, J2,6=2.0 Hz, 1H, H2), 9.96 (s, 1H, CHO); δC (125 MHz, CDCl3) 3.7, 57.5, 72.7, 85.3, 113.4, 115.6 (t, J=256 Hz), 121.8, 125.1, 134.4, 145.3, 149.7, 190.7; νmax 1123, 1268, 1435, 1505, 1597, 1698, 2858 cm−1.